Cas no 111681-30-2 (N'-benzylpentanimidamide)

N'-benzylpentanimidamide structure
N'-benzylpentanimidamide structure
Product Name:N'-benzylpentanimidamide
CAS No:111681-30-2
MF:C12H18N2
MW:190.284722805023
CID:2607107
PubChem ID:10559593
Update Time:2025-04-21

N'-benzylpentanimidamide Chemical and Physical Properties

Names and Identifiers

    • N'-benzylpentanimidamide
    • 111681-30-2
    • DTXSID90441701
    • SCHEMBL19403145
    • Benzenemethanamine, N-(butylcarbonimidoyl)-
    • Inchi: 1S/C12H18N2/c1-2-3-9-12(13)14-10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H2,13,14)
    • InChI Key: RUJDCTYBINIQIP-UHFFFAOYSA-N
    • SMILES: N(/CC1C=CC=CC=1)=C(/CCCC)\N

Computed Properties

  • Exact Mass: 190.146998583Da
  • Monoisotopic Mass: 190.146998583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.4Ų
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